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A deep dive into the historical archives of nuclear science reveals the intricate experimental
journey that led to the identification of Cesium-138. This technical guide, tailored for
researchers, scientists, and drug development professionals, chronicles the seminal research
surrounding the discovery of this short-lived radioisotope, offering a detailed look at the
methodologies and quantitative data that marked this significant moment in radiochemistry.

The discovery of Cesium-138 is intrinsically linked to the groundbreaking work on nuclear
fission by Otto Hahn and Fritz Strassmann in 1938. Their bombardment of uranium with
neutrons unexpectedly yielded lighter elements, including barium, fundamentally altering the
understanding of nuclear physics.[1][2] This pivotal discovery opened the floodgates for the
identification of a plethora of new radioactive isotopes, among them Cesium-138, which was
first identified in 1943.

Production and Identification of Cesium-138

Early research established that Cesium-138 is a product of the nuclear fission of uranium. The
process begins with the irradiation of a uranium target with neutrons. This induces fission,
splitting the uranium nucleus into a variety of lighter elements, known as fission products.

The primary pathway for the formation of Cesium-138 is through the beta decay of its parent
isotope, Xenon-138. The experimental workflow for its production and identification can be
summarized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://en.wikipedia.org/wiki/Discovery_of_nuclear_fission
https://www.benchchem.com/product/b1237778#early-research-on-the-discovery-of-cesium-138
https://www.benchchem.com/product/b1237778#early-research-on-the-discovery-of-cesium-138
https://www.benchchem.com/product/b1237778#early-research-on-the-discovery-of-cesium-138
https://www.benchchem.com/product/b1237778#early-research-on-the-discovery-of-cesium-138
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1237778?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

